Cas no 2172592-23-1 (Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate)

• Product Name: Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
• CAS No: 2172592-23-1
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 5569357
• PubChem ID: 165594558
• Update Time: 2025-07-18

Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1632367
• ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate
• 2172592-23-1
• Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate

• Inchi： 1S/C13H22O4/c1-4-17-10(14)12(7-11(2,3)8-12)13(15)5-6-16-9-13/h15H,4-9H2,1-3H3
• InChI Key： VHKMPLNLAYNFLK-UHFFFAOYSA-N
• SMILES： OC1(COCC1)C1(C(=O)OCC)CC(C)(C)C1

Computed Properties

• Exact Mass: 242.15180918g/mol
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate

Introduction to Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172592-23-1)

Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172592-23-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate is composed of a cyclobutane ring with two methyl groups at the 3-position and an ester group attached to the 1-position. The ester group is further substituted with a 3-hydroxyoxolan-3-yl moiety, which adds complexity and functionality to the molecule. The presence of these functional groups contributes to the compound's unique properties and potential biological activities.

Recent studies have focused on the synthesis and characterization of Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate. One notable method involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclobutane ring and introduce the desired substituents. This approach has been shown to be highly versatile and scalable, making it suitable for large-scale production in industrial settings. Additionally, the use of green chemistry principles in the synthesis process has been emphasized to minimize environmental impact and ensure sustainability.

In terms of biological activities, Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate has demonstrated significant potential as a lead compound for drug discovery. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis, neurodegenerative disorders, and cardiovascular diseases. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Furthermore, studies have explored the pharmacokinetic properties of Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate. These investigations have revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a potential therapeutic agent. These findings suggest that the compound could be developed into an effective oral medication with minimal side effects.

The potential applications of Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate extend beyond its anti-inflammatory and antioxidant properties. Recent research has also investigated its role in modulating cellular signaling pathways involved in cancer progression. Preliminary studies have shown that the compound can inhibit the proliferation of cancer cells by interfering with key signaling molecules such as Akt and ERK. These findings open up new avenues for exploring its use as an anticancer agent in combination with existing therapies.

In addition to its therapeutic potential, Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate has been studied for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for investigating the interactions between small molecules and biological targets. For example, it has been used to study the binding affinity and selectivity of various receptors and enzymes involved in disease pathways. This information is invaluable for designing more effective drugs with higher specificity and reduced off-target effects.

The safety profile of Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate is another important aspect that has been extensively evaluated. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, Ethyl 1-(3-hydroxyoxolan-3-yl)-3,3-dimethylcyclobutane-1-carboxylate (CAS No. 2172592-23-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing drug discovery efforts.